Cas no 241147-01-3 (2,2,2-Trichloro-1-{4-2-(trifluoromethyl)benzoyl-1H-pyrrol-2-yl}-1-ethanone)

• Product Name: 2,2,2-Trichloro-1-{4-2-(trifluoromethyl)benzoyl-1H-pyrrol-2-yl}-1-ethanone
• CAS No: 241147-01-3
• CID: 4642606
• Update Time: 2025-11-01

2,2,2-Trichloro-1-{4-2-(trifluoromethyl)benzoyl-1H-pyrrol-2-yl}-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-TRICHLORO-1-(4-[2-(TRIFLUOROMETHYL)BENZOYL]-1H-PYRROL-2-YL)-1-ETHANONE
• Ethanone, 2,2,2-trichloro-1-[4-[2-(trifluoromethyl)benzoyl]-1H-pyrrol-2-yl]-
• 2,2,2-Trichloro-1-{4-2-(trifluoromethyl)benzoyl-1H-pyrrol-2-yl}-1-ethanone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-Trichloro-1-{4-2-(trifluoromethyl)benzoyl-1H-pyrrol-2-yl}-1-ethanone

Recent Advances in the Study of 2,2,2-Trichloro-1-{4-2-(trifluoromethyl)benzoyl-1H-pyrrol-2-yl}-1-ethanone (CAS: 241147-01-3)

The compound 2,2,2-Trichloro-1-{4-2-(trifluoromethyl)benzoyl-1H-pyrrol-2-yl}-1-ethanone (CAS: 241147-01-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and trichloro functional groups, exhibits promising potential as a key intermediate in the synthesis of bioactive compounds. Recent studies have focused on its applications in drug discovery, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

One of the most notable findings in recent research is the role of this compound in the inhibition of specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 241147-01-3 exhibited potent inhibitory activity against p38 MAP kinase, a target implicated in chronic inflammatory diseases. The study highlighted the compound's ability to modulate kinase activity through covalent binding, offering a new avenue for the design of anti-inflammatory therapeutics.

In addition to its kinase inhibitory properties, 241147-01-3 has also been investigated for its antimicrobial potential. A recent preprint on bioRxiv reported that this compound, when incorporated into a series of pyrrole-based analogs, showed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting its potential as a scaffold for developing next-generation antibiotics.

From a synthetic chemistry perspective, advances have been made in optimizing the production of 241147-01-3. A 2022 patent application (WO2022156789) detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. The method employs a novel catalytic system that minimizes the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary data from a collaboration between academic and industry researchers suggests that 241147-01-3 derivatives may have applications in oncology, particularly in targeting protein-protein interactions that are traditionally considered "undruggable." These findings were presented at the 2023 American Chemical Society National Meeting and are currently under peer review.

As research progresses, safety and pharmacokinetic profiling of 241147-01-3 derivatives remains a critical focus area. Recent toxicological studies have provided important insights into structure-activity relationships that influence both efficacy and safety profiles. These studies are guiding the selection of lead compounds for further preclinical development.

The growing body of research on 241147-01-3 underscores its versatility as a chemical building block and its potential to address multiple unmet medical needs. Future directions likely include further exploration of its mechanism of action, optimization of derivative compounds, and translation of these findings into clinical applications. The compound's unique chemical features continue to make it a valuable subject of study in medicinal chemistry and drug discovery.